Cas no 104354-60-1 ([chloro(cyclohexyl)methyl]sulfinylbenzene)

• Product Name: [chloro(cyclohexyl)methyl]sulfinylbenzene
• CAS No: 104354-60-1
• MF: C₁₃H₁₇ClOS
• MW: 256.791481733322
• CID: 1142593
• PubChem ID: 11817724
• Update Time: 2025-04-20

[chloro(cyclohexyl)methyl]sulfinylbenzene Chemical and Physical Properties

Names and Identifiers

• [chloro(cyclohexyl)methyl]sulfinylbenzene
• 104354-60-1
• Benzene, [(chlorocyclohexylmethyl)sulfinyl]-
• DTXSID40473613

• Inchi： 1S/C13H17ClOS/c14-13(11-7-3-1-4-8-11)16(15)12-9-5-2-6-10-12/h2,5-6,9-11,13H,1,3-4,7-8H2
• InChI Key： RYJJRAKMTCKYLY-UHFFFAOYSA-N
• SMILES： ClC(C1CCCCC1)S(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.0688640g/mol
• Monoisotopic Mass: 256.0688640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.3Ų